Cas no 1334149-24-4 (2-(3-bromophenyl)-2,2-difluoroacetonitrile)

• Product Name: 2-(3-bromophenyl)-2,2-difluoroacetonitrile
• CAS No: 1334149-24-4
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• MDL: MFCD18909251
• CID: 4584649
• Update Time: 2025-10-28

2-(3-bromophenyl)-2,2-difluoroacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2,2-difluoroacetonitrile

• MDL： MFCD18909251
• Inchi： 1S/C8H4BrF2N/c9-7-3-1-2-6(4-7)8(10,11)5-12/h1-4H
• InChI Key： HYIOGAKTOAKYSU-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC(Br)=C1)(F)F

Additional information on 2-(3-bromophenyl)-2,2-difluoroacetonitrile

Comprehensive Overview of 2-(3-bromophenyl)-2,2-difluoroacetonitrile (CAS No. 1334149-24-4)

2-(3-bromophenyl)-2,2-difluoroacetonitrile (CAS No. 1334149-24-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique bromophenyl and difluoroacetonitrile functional groups, offers a versatile platform for synthesizing high-value intermediates. Its molecular structure, combining a 3-bromophenyl moiety with a difluoroacetonitrile group, makes it a valuable building block for designing novel molecules with tailored properties.

In recent years, the demand for fluorinated compounds like 2-(3-bromophenyl)-2,2-difluoroacetonitrile has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly sought after in the development of next-generation pharmaceuticals and agrochemicals. Researchers are increasingly exploring the potential of difluoroacetonitrile derivatives to address challenges in drug delivery and crop protection, aligning with the growing focus on sustainable chemistry and green synthesis.

The synthesis of 2-(3-bromophenyl)-2,2-difluoroacetonitrile typically involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the industry's shift toward efficient and scalable production methods. These innovations are critical for meeting the rising demand for high-purity intermediates in research and industrial applications.

From an application perspective, 2-(3-bromophenyl)-2,2-difluoroacetonitrile serves as a key precursor in the synthesis of heterocyclic compounds, which are foundational to many biologically active molecules. Its bromine substituent enables further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it a versatile tool for medicinal chemists. Additionally, its fluorine atoms contribute to improved lipophilicity and membrane permeability, traits highly valued in drug discovery.

The compound's relevance extends to material science, where fluorinated aromatic nitriles are explored for their electronic and optical properties. For instance, they are investigated as potential components in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). This intersection of chemistry and materials engineering highlights the compound's role in advancing cutting-edge technologies.

Environmental and safety considerations are paramount when handling 2-(3-bromophenyl)-2,2-difluoroacetonitrile. While it is not classified as a hazardous substance under major regulatory frameworks, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound's stability under standard conditions makes it a practical choice for researchers prioritizing safe and sustainable chemical processes.

In summary, 2-(3-bromophenyl)-2,2-difluoroacetonitrile (CAS No. 1334149-24-4) exemplifies the synergy between structural innovation and functional versatility. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by the unique properties of its bromophenyl and difluoroacetonitrile groups. As the scientific community continues to explore fluorine chemistry and sustainable synthesis, this compound is poised to remain a cornerstone of modern chemical research.